3,6-dichloro-N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)pyridine-2-carboxamide

• IUPAC Name: 3,6-dichloro-N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C14H11Cl2N5O/c1-7-9-5-8(6-17-13(9)21(2)20-7)18-14(22)12-10(15)3-4-11(16)19-12/h3-6H,1-2H3,(H,18,22)
• InChI Key: YCUYXSKMGHPAOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(C=N2)NC(=O)C3=C(C=CC(=N3)Cl)Cl)C
• Molecular Formula: C14H11Cl2N5O
• Molecular Weight: 336.2 g/mol

Description

Synthesis Analysis

A novel and straightforward synthetic route has been developed to produce pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline. The reaction occurs at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst. This method yields the desired products with moderate to good yields, and gram-scale synthesis of the major product has been achieved with up to 80% yield. The approach involves a sequential opening/closing cascade reaction, offering advantages such as room temperature conditions, short reaction time, and operational simplicity.

Scientific Research Applications

Synthesis and Chemical Properties

The compound’s chemical structure consists of a pyrazolo[3,4-b]pyridine core with dichloro substitution at positions 3 and 6. . Researchers have employed various synthetic methods to obtain this compound, starting from preformed pyrazoles or pyridines. Understanding its chemical properties is crucial for further applications.